Cas no 94427-00-6 (2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Azide)

• Product Name: 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Azide
• CAS No: 94427-00-6
• MF: C₁₄H₁₉N₃O₉
• MW: 373.315364122391
• CID: 798599
• PubChem ID: 11280229
• Update Time: 2025-04-19

2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Azide Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranosyl azide,2,3,4,6-tetraacetate
• 2,3,4,6-TETRA-O-ACETYL-A-D-GALACTOPYRANOSYL AZIDE
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL AZIDE
• Azido-alpha-Gal(Ac4)
• 94427-00-6
• (2R,3S,4S,5R,6S)-2-[(Acetyloxy)methyl]-6-azidooxane-3,4,5-triyl triacetate (non-preferred name)
• DTXSID10461082
• [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-azidooxan-2-yl]methyl acetate
• 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Azide

• Inchi： 1S/C14H19N3O9/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)16-17-15/h10-14H,5H2,1-4H3/t10-,11+,12+,13-,14+/m1/s1
• InChI Key： NHNYHKRWHCWHAJ-HTOAHKCRSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 373.11212919g/mol
• Monoisotopic Mass: 373.11212919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 164.18000
• LogP: -0.16744

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives